Cas no 2249322-64-1 (2-chloro-N-4-methyl-3-(2-oxo-1,3-oxazolidin-3-yl)phenylacetamide)

• Product Name: 2-chloro-N-4-methyl-3-(2-oxo-1,3-oxazolidin-3-yl)phenylacetamide
• CAS No: 2249322-64-1
• MF: C₁₂H₁₃ClN₂O₃
• MW: 268.696222066879
• CID: 6577532
• PubChem ID: 138042072
• Update Time: 2025-05-19

2-chloro-N-4-methyl-3-(2-oxo-1,3-oxazolidin-3-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-4-methyl-3-(2-oxo-1,3-oxazolidin-3-yl)phenylacetamide
• EN300-26590884
• 2249322-64-1
• Z1562146098
• 2-Chloro-N-[4-methyl-3-(2-oxo-1,3-oxazolidin-3-yl)phenyl]acetamide

• Inchi： 1S/C12H13ClN2O3/c1-8-2-3-9(14-11(16)7-13)6-10(8)15-4-5-18-12(15)17/h2-3,6H,4-5,7H2,1H3,(H,14,16)
• InChI Key： MSHUNTDOMWJURU-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC(C)=C(C=1)N1C(=O)OCC1)=O

Computed Properties

• Exact Mass: 268.0614700g/mol
• Monoisotopic Mass: 268.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-chloro-N-4-methyl-3-(2-oxo-1,3-oxazolidin-3-yl)phenylacetamide

Introduction to 2-chloro-N-4-methyl-3-(2-oxo-1,3-oxazolidin-3-yl)phenylacetamide (CAS No. 2249322-64-1) and Its Emerging Applications in Chemical Biology

The compound 2-chloro-N-4-methyl-3-(2-oxo-1,3-oxazolidin-3-yl)phenylacetamide (CAS No. 2249322-64-1) represents a fascinating intersection of medicinal chemistry and bioorganic synthesis. Its structural framework, featuring a chlorinated phenyl ring coupled with an acetamide moiety substituted with a 1,3-oxazolidinone ring, has garnered significant attention in recent years due to its potential pharmacological properties. This introduction delves into the compound's chemical characteristics, its synthesis, and its relevance in contemporary research, emphasizing its role in developing novel therapeutic agents.

At the core of the compound's appeal lies its multifaceted structural design. The presence of a chloro substituent on the aromatic ring enhances electrophilicity, making it a versatile scaffold for further functionalization. Concurrently, the acetamide group introduces polarity and hydrogen bonding capabilities, crucial for interactions with biological targets. The incorporation of a 1,3-oxazolidinone ring adds another layer of complexity, providing a rigid bicyclic structure that can modulate binding affinity and selectivity. Such features are particularly valuable in drug discovery, where precise molecular interactions are key to therapeutic efficacy.

The synthesis of 2-chloro-N-4-methyl-3-(2-oxo-1,3-oxazolidin-3-yl)phenylacetamide involves a series of well-established organic transformations. A common approach begins with the chlorination of 4-methylphenylacetonitrile using reagents such as phosphorus oxychloride (POCl₃), followed by condensation with ethyl cyanoacetate to form the oxazolidinone derivative. Subsequent hydrolysis and acetylation yield the final product. This synthetic route highlights the compound's accessibility while showcasing the versatility of heterocyclic chemistry in constructing complex molecules.

Recent advancements in computational chemistry have further illuminated the potential of this compound as a pharmacophore. Molecular docking studies suggest that its scaffold can effectively bind to various biological targets, including enzymes and receptors implicated in inflammatory diseases and cancer. For instance, preliminary simulations indicate that the chloro group and the acetamide moiety may interact with hydrophobic pockets in protein active sites, while the 1,3-oxazolidinone ring could engage in hydrogen bonding networks. These insights align with emerging trends in drug design, where structure-based virtual screening accelerates the identification of lead compounds.

In the realm of medicinal chemistry, derivatives of this compound have been explored for their anti-inflammatory and anticancer properties. The oxazolidinone scaffold is known to enhance drug bioavailability and metabolic stability, making it an attractive motif for drug development. Notably, modifications to the phenyl ring or the acetylamide group have revealed compounds with improved potency against inflammatory cytokines such as TNFα and IL-6. Such findings underscore the importance of fine-tuning molecular architecture to optimize pharmacological outcomes.

The role of 2-chloro-N-4-methyl-3-(2-oxo-1,3-oxazolidin-3-yl)phenylacetamide extends beyond academic research into potential clinical applications. Its structural features make it a promising candidate for addressing unmet medical needs by targeting disease pathways that remain underserved by current therapies. For example, ongoing studies are investigating its interaction with kinases involved in tumor proliferation and metastasis. By leveraging its unique chemical properties, researchers aim to develop small molecules that can disrupt these pathways without off-target effects.

From a broader perspective, this compound exemplifies how interdisciplinary approaches can drive innovation in chemical biology. The integration of synthetic organic chemistry with bioinformatics and high-throughput screening has enabled rapid discovery pipelines for novel bioactive molecules. As such tools continue to evolve, compounds like 2-chloro-N-4-methyl-3-(2-oxo-1,3-o)xazolidin}-3-\(y\)l]phenylacetamide (CAS No.\(2249322\)-64-\(1\))\) are likely to play an increasingly pivotal role in shaping future therapeutic strategies.